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For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl acetamidocyanoacetate is a versatile organic compound that serves as a crucial
intermediate in the synthesis of a wide array of pharmaceutical and specialty chemicals. Its
unique molecular architecture, featuring an acetamido group, a cyano group, and an ethyl ester
functionality, provides multiple reactive centers, making it a valuable building block in medicinal
chemistry and organic synthesis. This technical guide provides a comprehensive overview of
the physical and chemical properties of ethyl acetamidocyanoacetate, detailed experimental
protocols for its characterization, and insights into its reactivity and applications.

Chemical and Physical Properties

Ethyl acetamidocyanoacetate is a white to off-white crystalline solid at room temperature. It is
soluble in common organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and
dimethylformamide (DMF). Proper storage in a cool, dry, and well-ventilated area is
recommended to ensure its stability.[1]
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Table 1: Physical and Chemical Properties of Ethyl
Acetamidocyanoacetate

Property Value Reference
Molecular Formula C7H10N203 [2][3]
Molecular Weight 170.17 g/mol [2][3]
Appearance White to off-white crystalline

solid
Melting Point 125-130 °C [4]
Boiling Point 347.5 £ 27.0 °C (Predicted) [4]
Density 1.155 + 0.06 g/cm3 (Predicted) [4]
CAS Number 4977-62-2 [3]

Spectroscopic Data

The structural elucidation of ethyl acetamidocyanoacetate is supported by various
spectroscopic techniques.

Table 2: Key Spectroscopic Data for Ethyl
Acetamidocyanoacetate

Technique Key Peaks/Signals Source

1H NMR Data available on PubChem [2]

13C NMR Data available on PubChem [2]

IR Spectroscopy Data available via NIST [5]
GC-MS data available on

Mass Spectrometry [2]
PubChem

Experimental Protocols
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While a specific, detailed experimental protocol for the synthesis of ethyl
acetamidocyanoacetate was not found in the searched literature, a general understanding of
its synthesis can be derived from standard organic chemistry principles and protocols for
similar compounds. The synthesis would likely involve the acylation of ethyl cyanoacetate.

A generalized synthetic approach is outlined below. Note: This is a hypothetical procedure and
would require optimization and safety assessment before implementation.

General Synthetic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b146813?utm_src=pdf-body-img
https://www.benchchem.com/product/b146813?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146813?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

1. 105-56-6 CAS | ETHYL CYANOACETATE | Laboratory Chemicals | Article No. 03725
[lobachemie.com]

2. Ethyl cyanoacetate = 98 105-56-6 [sigmaaldrich.com]

3. Ethyl acetamidocyanoacetate | C7H10N203 | CID 95422 - PubChem
[pubchem.ncbi.nim.nih.gov]

4. Ethyl acetamidocyanoacetate | 4977-62-2 [m.chemicalbook.com]

5. Ethyl cyanoacetate or Ethyl 2-cyanocetate Manufacturers, with SDS [mubychem.com]

To cite this document: BenchChem. [Ethyl acetamidocyanoacetate physical and chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146813#ethyl-acetamidocyanoacetate-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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